Altanserin hydrochloride

• CAS No.: 1135280-78-2
• Product Name: Altanserin hydrochloride
• Molecular Formula: C22H23ClFN3O2S
• Molecular Weight: 448 g/mol
• IUPAC Name: 3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-2-sulfanylidene-1H-quinazolin-4-one;hydrochloride
• Standard InChI: InChI=1S/C22H22FN3O2S.ClH/c23-17-7-5-15(6-8-17)20(27)16-9-11-25(12-10-16)13-14-26-21(28)18-3-1-2-4-19(18)24-22(26)29;/h1-8,16H,9-14H2,(H,24,29);1H
• Standard InChIKey: JFPPLMAMMZZOEA-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=CC=CC=C4NC3=S.Cl
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=CC=CC=C4NC3=S.Cl
• Appearance: Solid powder
• Description: Altanserin hydrochloride is a compound that binds to the 5-HT2A receptor. Labeled with the isotope fluorine-18, it is used as a radioligand in positron emission tomography (PET) studies of the brain.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Altanserin hydrochloride, Altanserin HCl
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• PubChem Compound: 24978536
• Last Modified: Nov 11 2021